2-(2-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride, 95%
Description
The compound is a derivative of 2-bromobenzyl bromide and 2-bromobenzyl chloride, which are both important raw materials and intermediates used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields .
Synthesis Analysis
2-Bromobenzyl bromide is a reagent used to protect ketones and aldehydes in their less reactive alcohol oxidation states and as a coupling component in various reactions . It was used in the synthesis of substituted quinazolines and 1,2,3,4-tetrahydroquinazolines .Molecular Structure Analysis
The molecular structure of 2-bromobenzyl bromide consists of a benzene ring substituted with a bromomethyl group . The linear formula is BrC6H4CH2Br .Chemical Reactions Analysis
2-Bromobenzyl bromide is used in organic synthesis for the introduction of the benzyl groups when the less expensive benzyl chloride is insufficiently reactive .Physical And Chemical Properties Analysis
2-Bromobenzyl bromide is a solid with a refractive index of 1.619. It has a boiling point of 129 °C and a melting point of 29-32 °C. It is soluble in dioxane .Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(2-bromophenyl)methyl]-5-tert-butylpyrazole-3-carbonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrClN2O/c1-15(2,3)13-8-12(14(17)20)19(18-13)9-10-6-4-5-7-11(10)16/h4-8H,9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJXMGUUQOLLNFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1)C(=O)Cl)CC2=CC=CC=C2Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrClN2O |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.66 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride | |
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